Cas no 859139-02-9 (ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate)

• Product Name: ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate
• CAS No: 859139-02-9
• MF: C₂₇H₂₂O₈
• MW: 474.458788394928
• CID: 5420725
• Update Time: 2025-10-31

ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((7-(2-(4-methoxyphenyl)-2-oxoethoxy)-4-oxo-4H-chromen-3-yl)oxy)benzoate
• Benzoic acid, 4-[[7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, ethyl ester
• ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C27H22O8/c1-3-32-27(30)18-6-10-20(11-7-18)35-25-16-34-24-14-21(12-13-22(24)26(25)29)33-15-23(28)17-4-8-19(31-2)9-5-17/h4-14,16H,3,15H2,1-2H3
• InChI Key： LDLHRCZPCCEANG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC(C4=CC=C(OC)C=C4)=O)C=C3OC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

Introduction to Ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 859139-02-9)

Ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate, with the CAS number 859139-02-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules known for their potential biological activities, particularly in the context of drug discovery and development. The intricate structure of this molecule, featuring multiple functional groups and heterocyclic moieties, makes it a subject of intense study for its pharmacological properties.

The molecular framework of Ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate is characterized by the presence of a benzoate ester group, a chromene core, and an ethoxy bridge connecting these components. The chromene moiety, specifically the 4H-chromenone derivative, is known for its role in various biological processes and has been extensively studied for its potential therapeutic applications. The 4-methoxyphenyl group attached to the chromene ring introduces additional complexity, influencing the electronic properties and biological interactions of the molecule.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in modulating biological pathways. The presence of the 7-2-(4-methoxyphenyl)-2-oxoethoxy substituent suggests that this compound may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation in medicinal chemistry. Studies have shown that derivatives of chromenone exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

In the context of drug discovery, the synthesis and characterization of Ethyl 4-({7-2-(4-methoxyphenyl)-2-oxoethoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate represent a significant step forward. The compound's structure allows for selective interactions with biological targets, which is crucial for developing effective therapeutics. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles. The benzoate ester group, in particular, is known to improve solubility and bioavailability, which are critical factors in drug development.

The chromene core of this compound has been implicated in various pharmacological mechanisms. For instance, it has been suggested that chromenones can interact with DNA and RNA through intercalation or groove binding, potentially affecting gene expression and cellular signaling pathways. The methoxy group on the phenyl ring further modulates these interactions by influencing electronic distribution and steric hindrance. These features make Ethyl 4-(7-(2-(4-methoxyphenyl)-2-hydroxyethyl)-4-hydroxychromen}-3-yloxy)benzoate a versatile scaffold for designing novel bioactive molecules.

Current research is focusing on understanding the detailed mechanism of action of this compound and its derivatives. High-throughput screening techniques combined with computational modeling have been employed to identify potential binding sites and interaction patterns. These studies aim to elucidate how the structural features of this molecule contribute to its biological activity. Preliminary findings suggest that it may interfere with key metabolic pathways involved in cancer progression and inflammation.

The pharmaceutical industry has shown great interest in developing small molecules that can modulate these pathways effectively. Ethyl 4-{(7-(2-hydroxyethyl)-4-hydroxychromen}-3-yloxy)benzoate is being evaluated as a potential lead compound for further optimization. By modifying specific functional groups or introducing new moieties, researchers hope to enhance its potency and selectivity while minimizing side effects. This approach aligns with the growing trend toward personalized medicine, where tailored therapeutics are designed based on individual patient profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts ensures that the desired stereoisomer is obtained, which is crucial for biological activity.

In conclusion, Ethyl 4-{(7-(2-hydroxyethyl)-4-hydroxychromen}-3-yloxy)benzoate (CAS No. 85913902_9) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and multifunctional nature make it a valuable tool for drug discovery and development. Ongoing research aims to unlock its full potential by understanding its mechanism of action and optimizing its pharmacological properties. As our understanding of biological pathways continues to grow, compounds like this are poised to play a crucial role in developing novel therapeutics for various diseases.